Cas no 2171744-79-7 (3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid)

• Product Name: 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid
• CAS No: 2171744-79-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5999819
• PubChem ID: 165539736
• Update Time: 2025-05-25

3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid
• 2171744-79-7
• EN300-1498322
• 3-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid

• Inchi： 1S/C28H34N2O5/c1-27(2,25(33)29-23(24(31)32)15-17-13-14-17)28(3,4)30-26(34)35-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： AUFRJNYEIKSNLW-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC1CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid

3-Cyclopropyl-2-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic Acid: A Comprehensive Overview

3-Cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid is a complex organic compound with the CAS number 2171744-79-7. This compound belongs to the class of amino acids and is characterized by its intricate structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a trimethylbutanamide side chain. The compound has garnered significant attention in recent years due to its potential applications in drug discovery and chemical synthesis.

The structure of this compound is notable for its cyclopropyl group, which is a three-membered ring containing two carbon atoms and one nitrogen atom. Cyclopropyl groups are known for their unique electronic properties and have been extensively studied in medicinal chemistry for their ability to modulate the pharmacokinetic properties of drugs. The Fmoc group, on the other hand, is a widely used protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in stabilizing the molecule during synthesis or in biological systems.

Recent studies have highlighted the importance of trimethylbutanamide side chains in enhancing the solubility and bioavailability of pharmaceutical compounds. The trimethylbutanamide group in this compound likely contributes to its stability and ability to interact with biological systems. Additionally, the propanoic acid moiety at the end of the molecule suggests that it may participate in hydrogen bonding, which is critical for many biological interactions.

One of the most intriguing aspects of this compound is its potential as a building block in drug design. Researchers have explored its use in constructing bioactive molecules with improved pharmacodynamic properties. For instance, studies have shown that incorporating cyclopropyl groups into drug candidates can enhance their potency and selectivity against specific targets. Furthermore, the Fmoc group has been shown to improve the stability of peptide-based drugs during formulation and storage.

The synthesis of this compound involves a series of multi-step reactions, including alkylation, acylation, and protection/deprotection steps. The use of fluorenylmethoxycarbonyl (Fmoc) as a protecting group is particularly advantageous due to its ease of removal under mild basic conditions. This makes it ideal for use in large-scale syntheses where processability is critical.

In terms of applications, this compound has shown promise in several therapeutic areas. For example, its ability to modulate cellular signaling pathways makes it a potential candidate for anti-cancer drug development. Additionally, its unique structure suggests that it may have applications in neurodegenerative diseases, where modulation of specific protein interactions is key.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed that it has a high affinity for certain G-protein coupled receptors (GPCRs), which are key targets in drug discovery. These findings underscore its potential as a lead compound for developing novel therapeutics.

In conclusion, 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full range of applications, this compound is poised to play an increasingly important role in advancing modern medicine.